Cas no 1261622-71-2 (4-(4-Amino-2-hydroxybenzoyl)pyridine)

• Product Name: 4-(4-Amino-2-hydroxybenzoyl)pyridine
• CAS No: 1261622-71-2
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4928406
• Update Time: 2025-05-19

4-(4-Amino-2-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Amino-2-hydroxybenzoyl)pyridine

• Inchi： 1S/C12H10N2O2/c13-9-1-2-10(11(15)7-9)12(16)8-3-5-14-6-4-8/h1-7,15H,13H2
• InChI Key： RBOZMGISZGGFEF-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C1C=CN=CC=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2

Additional information on 4-(4-Amino-2-hydroxybenzoyl)pyridine

Introduction to 4-(4-Amino-2-hydroxybenzoyl)pyridine (CAS No. 1261622-71-2)

4-(4-Amino-2-hydroxybenzoyl)pyridine, a compound with the chemical identifier CAS No. 1261622-71-2, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the realm of targeted therapies and molecular probes. The presence of both amino and hydroxyl functional groups in its benzoyl-substituted pyridine core imparts a high degree of reactivity, making it a versatile intermediate for the synthesis of more complex pharmacophores.

The structural motif of 4-(4-Amino-2-hydroxybenzoyl)pyridine is particularly noteworthy for its ability to interact with biological targets through multiple binding mechanisms. The pyridine ring, a common scaffold in many bioactive molecules, provides a hydrogen bonding network that can be exploited for receptor binding. Additionally, the amino group at the para position relative to the hydroxyl group on the benzoyl moiety allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that modulate protein-protein interactions (PPIs). 4-(4-Amino-2-hydroxybenzoyl)pyridine has emerged as a promising candidate in this area due to its ability to disrupt key PPIs involved in various pathological processes. For instance, studies have shown that derivatives of this compound can inhibit the interaction between specific transcription factors and their coactivators, thereby regulating gene expression in a targeted manner.

One of the most compelling aspects of 4-(4-Amino-2-hydroxybenzoyl)pyridine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. The benzoyl-pyridine core of this compound can be modified to create selective kinase inhibitors that bind to the ATP-binding site, effectively blocking kinase activity. Recent advancements in structure-based drug design have utilized computational methods to optimize the scaffold of this compound, leading to more potent and selective kinase inhibitors.

The hydroxyl group in 4-(4-Amino-2-hydroxybenzoyl)pyridine also contributes to its versatility as a synthetic intermediate. This functional group can participate in various chemical reactions, including etherification, esterification, and glycosylation, allowing for the creation of diverse derivatives with tailored biological activities. For example, researchers have explored the use of this compound in synthesizing glycosidic linkers for antibody-drug conjugates (ADCs), which are emerging as a powerful class of therapeutic agents.

In addition to its applications in drug development, 4-(4-Amino-2-hydroxybenzoyl)pyridine has shown promise as a tool compound in biochemical research. Its ability to interact with biological targets makes it an excellent candidate for developing molecular probes that can visualize and study protein-protein interactions in living cells. Such probes are invaluable for understanding complex cellular processes and have applications in both basic research and drug discovery.

The synthesis of 4-(4-Amino-2-hydroxybenzoyl)pyridine itself is another area of interest. While direct synthetic routes have been reported, optimizing these methods for scalability and cost-effectiveness remains an ongoing challenge. Recent studies have focused on developing greener synthetic protocols that minimize waste and reduce environmental impact. These efforts align with broader trends in pharmaceutical chemistry aimed at making drug production more sustainable and environmentally friendly.

The future prospects for 4-(4-Amino-2-hydroxybenzoyl)pyridine are promising, with ongoing research exploring its potential applications in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules like this one that target specific disease pathways with high precision. The continued development of innovative synthetic strategies will further enhance the accessibility and utility of this compound in both academic research and industrial applications.